8-OLEOYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT*
Description
8-Oleoyloxypyrene-1,3,6-trisulfonic acid trisodium salt is a highly water-soluble enzyme substrate used for the fluorimetric assay of esterases and lipases at longwave excitation and emission wavelengths . It is also known by the synonym Trisodium 8-oleoyloxypyrene-1,3,6-trisulfonate .
Molecular Structure Analysis
The empirical formula of 8-Oleoyloxypyrene-1,3,6-trisulfonic acid trisodium salt is C34H39Na3O11S3 . The molecular weight is 788.83 . The SMILES string representation is [Na+].[Na+].[Na+].CCCCCCCC\C=C/CCCCCCCC(=O)Oc1cc(c2ccc3c(cc(c4ccc1c2c34)S([O-])(=O)=O)S([O-])(=O)=O)S([O-])(=O)=O .Physical And Chemical Properties Analysis
8-Oleoyloxypyrene-1,3,6-trisulfonic acid trisodium salt is a highly water-soluble compound . It is also soluble in DMF and DMSO . The melting point is 256-259 °C (dec.) (lit.) . It is suitable for fluorescence and is stored at −20°C .Mechanism of Action
properties
CAS RN |
129786-59-0 |
|---|---|
Product Name |
8-OLEOYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT* |
Molecular Formula |
C34H42Na3O11S3 |
Molecular Weight |
791.848 |
IUPAC Name |
8-[(Z)-octadec-9-enoyl]oxypyrene-1,3,6-trisulfonic acid;sodium |
InChI |
InChI=1S/C34H42O11S3.3Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-32(35)45-28-22-29(46(36,37)38)25-20-21-27-31(48(42,43)44)23-30(47(39,40)41)26-19-18-24(28)33(25)34(26)27;;;/h9-10,18-23H,2-8,11-17H2,1H3,(H,36,37,38)(H,39,40,41)(H,42,43,44);;;/b10-9-;;; |
InChI Key |
SLTCXLJKRWVMAN-BZKIHGKGSA-N |
SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O.[Na].[Na].[Na] |
Origin of Product |
United States |
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